Cas no 95838-85-0 (Naphth[1,2-b]oxirene,1a,6,7,7a-tetrahydro-5-methoxy-)

• Product name: Naphth[1,2-b]oxirene,1a,6,7,7a-tetrahydro-5-methoxy-
• CAS No: 95838-85-0
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 799839
• PubChem ID: 13380835

Naphth[1,2-b]oxirene,1a,6,7,7a-tetrahydro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Naphth[1,2-b]oxirene,1a,6,7,7a-tetrahydro-5-methoxy-
• 4-METHOXY-1A,2,3,7B-TETRAHYDRO-1-OXA-CYCLOPROPA[A]NAPHTHALENE
• 4-methoxy-1a,2,3,7b-tetrahydronaphtho[1,2-b]oxirene
• 95838-85-0
• FT-0695629
• SCHEMBL3316705
• AKOS006291481
• DTXSID00538833

• Inchi： InChI=1S/C11H12O2/c1-12-9-4-2-3-8-7(9)5-6-10-11(8)13-10/h2-4,10-11H,5-6H2,1H3
• InChI Key： KTKWXFIECUNEJY-UHFFFAOYSA-N
• SMILES： COC1=CC=CC2=C1CCC3C2O3

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins